Cas no 1795448-92-8 (3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione)

3-[1-[2-(4-Ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione is a chemically synthesized compound featuring a thiazolidinedione core linked to a pyrrolidine moiety substituted with a 4-ethoxyphenylacetyl group. This structure suggests potential applications in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The thiazolidinedione group is known for its role in modulating metabolic pathways, while the ethoxyphenyl and pyrrolidine components may enhance binding affinity and selectivity. The compound’s well-defined molecular architecture offers opportunities for further derivatization, making it a valuable intermediate in pharmaceutical research. Its stability and synthetic accessibility further support its utility in drug discovery and development.
3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione structure
1795448-92-8 structure
Product Name:3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione
CAS No:1795448-92-8
MF:C17H20N2O4S
MW:348.416703224182
CID:5369451
Update Time:2025-06-13

3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione
    • Inchi: 1S/C17H20N2O4S/c1-2-23-14-5-3-12(4-6-14)9-15(20)18-8-7-13(10-18)19-16(21)11-24-17(19)22/h3-6,13H,2,7-11H2,1H3
    • InChI Key: KAWJUDSBBCARHV-UHFFFAOYSA-N
    • SMILES: S1CC(=O)N(C2CCN(C(CC3=CC=C(OCC)C=C3)=O)C2)C1=O

Computed Properties

  • Exact Mass: 348.114
  • Monoisotopic Mass: 348.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2A^2

3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione Pricemore >>

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Additional information on 3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione

Research Brief on 3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS: 1795448-92-8)

In recent years, the compound 3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS: 1795448-92-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolidine-2,4-dione core, has been investigated for its potential therapeutic applications, particularly in metabolic disorders and inflammatory diseases. The following research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The structural features of 3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione suggest its role as a modulator of peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors implicated in glucose and lipid metabolism. Recent studies have demonstrated that this compound exhibits selective agonism towards PPAR-γ, a subtype known for its insulin-sensitizing effects. In vitro assays using adipocyte differentiation models have shown that the compound enhances glucose uptake and adiponectin secretion, supporting its potential as an antidiabetic agent.

Beyond its metabolic effects, emerging research has explored the anti-inflammatory properties of this molecule. A 2023 study published in the Journal of Medicinal Chemistry revealed that 3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione inhibits the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Preclinical trials in rodent models indicate that 3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione exhibits favorable oral absorption and a half-life conducive to once-daily dosing. However, challenges remain in optimizing its selectivity to minimize off-target effects, particularly concerning PPAR-γ-mediated weight gain, a common side effect associated with this class of compounds.

Recent advancements in structural optimization have led to the development of derivatives with improved efficacy and safety profiles. For instance, modifications to the ethoxyphenyl moiety have yielded analogs with enhanced PPAR-γ/α dual agonism, offering a balanced approach to metabolic regulation. These innovations underscore the compound's versatility as a scaffold for drug discovery.

In conclusion, 3-[1-[2-(4-ethoxyphenyl)acetyl]pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione represents a promising candidate for further development in metabolic and inflammatory therapeutics. Ongoing research aims to address its pharmacokinetic limitations and expand its clinical applications, positioning it as a potential game-changer in precision medicine.

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